Cas no 103985-11-1 (3-Pyridazinecarboxylic acid, 6-phenyl-)

3-Pyridazinecarboxylic acid, 6-phenyl-, is a heterocyclic organic compound featuring a pyridazine core substituted with a phenyl group at the 6-position and a carboxylic acid moiety at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The carboxylic acid group enables further functionalization through esterification, amidation, or metal complexation, while the phenyl substitution enhances stability and influences electronic properties. Its well-defined reactivity profile makes it valuable for designing biologically active molecules or ligands in catalysis. The compound is typically characterized by high purity and consistent performance in research and industrial settings.

3-Pyridazinecarboxylic acid, 6-phenyl- structure

103985-11-1 structure

Product Name:3-Pyridazinecarboxylic acid, 6-phenyl-

CAS No:103985-11-1

MF:C₁₁H₈N₂O₂

MW:200.193422317505

CID:1140217

PubChem ID:68776020

Update Time:2025-06-07

3-Pyridazinecarboxylic acid, 6-phenyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridazinecarboxylic acid, 6-phenyl-
- 6-phenylpyridazine-3-carboxylic acid
- DB-369378
- SCHEMBL3760547
- Z1508924322
- EN300-7564412
- DTXSID90738986
- 103985-11-1
- Inchi： 1S/C11H8N2O2/c14-11(15)10-7-6-9(12-13-10)8-4-2-1-3-5-8/h1-7H,(H,14,15)
- InChI Key： VHEYTABSZVILNN-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C(C2C=CC=CC=2)N=N1)=O

Computed Properties

Exact Mass: 200.05864
Monoisotopic Mass: 200.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 63.1Å²

Experimental Properties

PSA: 63.08
LogP: 1.84180

3-Pyridazinecarboxylic acid, 6-phenyl- Pricemore >>

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